Cas no 569338-07-4 (3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)-)
569338-07-4 structure
Product Name:3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)-
CAS No:569338-07-4
MF:C12H12O3
MW:204.221883773804
CID:347305
PubChem ID:71444410
Update Time:2025-04-19
3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)- Chemical and Physical Properties
Names and Identifiers
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- 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)-
- methyl 4-(4-methylphenyl)-2-oxobut-3-enoate
- DTXSID60853195
- 569338-07-4
-
- Inchi: 1S/C12H12O3/c1-9-3-5-10(6-4-9)7-8-11(13)12(14)15-2/h3-8H,1-2H3
- InChI Key: JNLWBOJWCZNNID-UHFFFAOYSA-N
- SMILES: O(C)C(C(C=CC1C=CC(C)=CC=1)=O)=O
Computed Properties
- Exact Mass: 204.07866
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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